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Introduction

EC-17 (also known as Folate-FITC) is a fluorescent imaging agent designed for targeted
intraoperative visualization of folate receptor alpha (FRa)-positive cancerous tissues.[1] FRa is
a cell surface receptor that is overexpressed in a variety of solid tumors, including ovarian,
breast, and lung cancers, while having limited expression in normal, healthy tissues.[2][3][4]
This differential expression makes FRa an attractive target for cancer-specific imaging agents.
EC-17 is a conjugate of folic acid, which binds with high affinity to FRa, and fluorescein
isothiocyanate (FITC), a fluorophore that emits a signal in the visible light spectrum.[1] This
targeted delivery allows for real-time identification of malignant lesions during surgery,
potentially aiding in more complete tumor resection.[2][5]

Mechanism of Action

EC-17 targets cancer cells through the high affinity of its folate component for the folate
receptor alpha (FRa). Upon intravenous administration, EC-17 circulates throughout the body
and preferentially binds to FRa-expressing cells. Following binding, the EC-17/FRa complex is
internalized by the cell through a process called receptor-mediated endocytosis. This leads to
the accumulation of the fluorescent agent within the cancer cells, enabling their visualization
under appropriate illumination.[4]

Signaling Pathway of EC-17 Uptake
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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